Cas no 2624137-77-3 (Phenol, 2-(aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1))

• Product Name: Phenol, 2-(aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1)
• CAS No: 2624137-77-3
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• CID: 5458431
• PubChem ID: 155978341
• Update Time: 2025-06-27

Phenol, 2-(aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z4912521183
• 2624137-77-3
• 2-(aminomethyl)-3,5-dimethoxyphenol hydrochloride
• EN300-27736121
• Phenol, 2-(aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1)

• Inchi： 1S/C9H13NO3.ClH/c1-12-6-3-8(11)7(5-10)9(4-6)13-2;/h3-4,11H,5,10H2,1-2H3;1H
• InChI Key： LVUIDWCOKAYMEK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC(OC)=C1CN.[H]Cl

Computed Properties

• Exact Mass: 219.0662210g/mol
• Monoisotopic Mass: 219.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on Phenol, 2-(aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1)

Phenol, 2-(Aminomethyl)-3,5-Dimethoxy-, Hydrochloride (1:1) (CAS No. 2624137-77-3): An Overview

Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) (CAS No. 2624137-77-3) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(aminomethyl)-3,5-dimethoxyphenol hydrochloride, is a derivative of phenol with additional functional groups that enhance its potential therapeutic applications. The presence of the aminomethyl and dimethoxy groups, along with the hydrochloride salt form, makes it a versatile molecule with a range of biological activities.

The chemical structure of Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) is characterized by a phenolic ring substituted with an aminomethyl group at the 2-position and two methoxy groups at the 3 and 5 positions. The hydrochloride salt form ensures solubility and stability in aqueous environments, making it suitable for various pharmaceutical formulations. This compound has been studied for its potential as an antioxidant, anti-inflammatory agent, and neuroprotective agent.

Recent research has highlighted the multifaceted biological activities of Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1). For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antioxidant properties. The presence of the phenolic group and the methoxy substituents contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) has shown significant anti-inflammatory effects. A study in the *European Journal of Pharmacology* reported that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The neuroprotective potential of Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) has also been explored in preclinical studies. Research published in *Neuropharmacology* indicated that this compound can protect neurons from ischemic injury by reducing oxidative stress and inflammation. These neuroprotective effects make it a potential therapeutic agent for conditions such as stroke and traumatic brain injury.

The pharmacokinetic properties of Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) have been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use in drug development. The compound's stability in various physiological conditions further supports its potential as a therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and optimize its use in clinical settings. Ongoing clinical trials are evaluating the safety and efficacy of Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) for various indications. These trials will provide valuable insights into its therapeutic applications and help guide future drug development efforts.

In conclusion, Phenol, 2-(Aminomethyl)-3,5-dimethoxy-, hydrochloride (1:1) (CAS No. 2624137-77-3) is a versatile compound with a range of biological activities that make it an attractive candidate for drug development. Its antioxidant, anti-inflammatory, and neuroprotective properties have been validated through extensive preclinical research. As ongoing studies continue to explore its potential therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.